Cas no 2770896-31-4 (3-Azabicyclo[3.2.0]heptan-1-ol, hydrochloride (1:1), (1R,5S)-)

• Product Name: 3-Azabicyclo[3.2.0]heptan-1-ol, hydrochloride (1:1), (1R,5S)-
• CAS No: 2770896-31-4
• MF: C₆H₁₂ClNO
• MW: 149.618580818176
• CID: 6152442
• Update Time: 2025-06-14

3-Azabicyclo[3.2.0]heptan-1-ol, hydrochloride (1:1), (1R,5S)- Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.2.0]heptan-1-ol, hydrochloride (1:1), (1R,5S)-

• Inchi： 1S/C6H11NO.ClH/c8-6-2-1-5(6)3-7-4-6;/h5,7-8H,1-4H2;1H/t5-,6-;/m0./s1
• InChI Key： HQNAGLKZUPXPGY-GEMLJDPKSA-N
• SMILES： O[C@@]12CNC[C@]1([H])CC2.Cl

Additional information on 3-Azabicyclo[3.2.0]heptan-1-ol, hydrochloride (1:1), (1R,5S)-

Research Brief on 3-Azabicyclo[3.2.0]heptan-1-ol, hydrochloride (1:1), (1R,5S)- (CAS: 2770896-31-4)

In recent years, the compound 3-Azabicyclo[3.2.0]heptan-1-ol, hydrochloride (1:1), (1R,5S)- (CAS: 2770896-31-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, characterized by its stereospecific (1R,5S) configuration, serves as a versatile scaffold for the development of novel therapeutic agents. Its unique chemical properties make it a promising candidate for targeting various biological pathways, particularly in the context of neurological disorders and infectious diseases.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological profile. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined synthetic route for (1R,5S)-3-Azabicyclo[3.2.0]heptan-1-ol hydrochloride, achieving higher yields and improved purity compared to traditional methods. The study emphasized the compound's role as a key intermediate in the production of gamma-aminobutyric acid (GABA) receptor modulators, which are critical for treating anxiety and epilepsy.

In addition to its applications in neurology, research has explored the antimicrobial potential of this compound. A team at the University of Cambridge reported in 2024 that derivatives of (1R,5S)-3-Azabicyclo[3.2.0]heptan-1-ol hydrochloride exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action involves disruption of bacterial cell wall synthesis, offering a new avenue for antibiotic development.

Further investigations into the pharmacokinetics and toxicity profile of this compound have been conducted to support its transition into clinical trials. Preclinical data from animal models indicate favorable bioavailability and minimal off-target effects, positioning it as a viable candidate for further development. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its potential in combination therapies and targeted drug delivery systems.

In conclusion, (1R,5S)-3-Azabicyclo[3.2.0]heptan-1-ol hydrochloride (CAS: 2770896-31-4) represents a multifaceted tool in modern drug discovery. Its applications span from neurological to infectious diseases, supported by robust synthetic methodologies and promising preclinical results. Future research will likely focus on expanding its therapeutic indications and optimizing its clinical efficacy.